Cas no 183323-26-4 (5,8,11,14-Eicosatetraenamide,N-[2-(phosphonooxy)ethyl]-, (5Z,8Z,11Z,14Z)-)

• Product Name: 5,8,11,14-Eicosatetraenamide,N-[2-(phosphonooxy)ethyl]-, (5Z,8Z,11Z,14Z)-
• CAS No: 183323-26-4
• MF: C₂₂H₃₈NO₅P
• MW: 427.514587879181
• CID: 114067
• PubChem ID: 5283388
• Update Time: 2025-10-16

5,8,11,14-Eicosatetraenamide,N-[2-(phosphonooxy)ethyl]-, (5Z,8Z,11Z,14Z)- Chemical and Physical Properties

Names and Identifiers

• 5,8,11,14-Eicosatetraenamide,N-[2-(phosphonooxy)ethyl]-, (5Z,8Z,11Z,14Z)-
• AEA-P
• Arachidonoyl Ethanolamide Phosphate
• ANANDAMIDE PHOSPHATE
• PZPHIQQEQWCEGG-DOFZRALJSA-N
• N-(2-(PHOSPHONOOXY)ETHYL)-5Z,8Z,11Z,14Z-EICOSATETRAENAMIDE
• SCHEMBL5975507
• N-arachidonoylethanolamine phosphate
• HMS3648G21
• LMFA08020002
• CHEBI:144413
• CHEMBL158956
• Phospho-anandamide
• SR-01000946217-1
• Phosphoric acid mono-[2-((5Z,8Z,11Z,14Z)-icosa-5,8,11,14-tetraenoylamino)-ethyl] ester
• N-(5Z,8Z,11Z,14Z-eicosatetraenoyl)-ethanolamine-O-phosphate
• AKOS040757080
• 183323-26-4
• DTXSID601347695
• 2-[[(5Z,8Z,11Z,14Z)-icosa-5,8,11,14-tetraenoyl]amino]ethyl dihydrogen phosphate
• BDBM50056475
• SR-01000946217
• 2-[[(5Z,8Z,11Z,14Z)-icosa-5,8,11,14-tetraenoyl]amino]ethyl hydrogen phosphate
• Anandamide 0-phosphate
• 2-[(5Z,8z,11z,14z)-5,8,11,14-icosatetraenoylamino]ethyl dihydrogen phosphate
• DB-216813

• Inchi： 1S/C22H38NO5P/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-22(24)23-20-21-28-29(25,26)27/h6-7,9-10,12-13,15-16H,2-5,8,11,14,17-21H2,1H3,(H,23,24)(H2,25,26,27)/b7-6-,10-9-,13-12-,16-15-
• InChI Key： PZPHIQQEQWCEGG-DOFZRALJSA-N
• SMILES： P(=O)(O)(O)OCCNC(CCC/C=C\C/C=C\C/C=C\C/C=C\CCCCC)=O

Computed Properties

• Exact Mass: 427.24900
• Monoisotopic Mass: 427.24876031g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 19
• Complexity: 564
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 4
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 95.9Ų

Experimental Properties

• PSA: 105.67000
• LogP: 5.74850

Additional information on 5,8,11,14-Eicosatetraenamide,N-[2-(phosphonooxy)ethyl]-, (5Z,8Z,11Z,14Z)-

Comprehensive Overview of 5,8,11,14-Eicosatetraenamide,N-[2-(phosphonooxy)ethyl]-, (5Z,8Z,11Z,14Z)- (CAS No. 183323-26-4)

The compound 5,8,11,14-Eicosatetraenamide,N-[2-(phosphonooxy)ethyl]-, (5Z,8Z,11Z,14Z)- (CAS No. 183323-26-4) is a specialized lipid derivative that has garnered significant attention in biochemical and pharmaceutical research. This molecule, characterized by its unique eicosatetraenamide backbone and phosphonooxyethyl side chain, plays a pivotal role in modulating cellular signaling pathways. Researchers are particularly interested in its potential applications in inflammation regulation, neuroprotection, and metabolic disorders, making it a hot topic in modern biomedical studies.

One of the most intriguing aspects of 5,8,11,14-Eicosatetraenamide,N-[2-(phosphonooxy)ethyl]-, (5Z,8Z,11Z,14Z)- is its structural resemblance to naturally occurring eicosanoids, which are known for their role in immune responses and inflammation. The presence of the phosphonooxyethyl group enhances its stability and bioavailability, making it a promising candidate for drug development. Recent studies have explored its interaction with G-protein-coupled receptors (GPCRs), a class of receptors that are critical targets for therapeutic interventions in diseases like diabetes and cardiovascular disorders.

The synthesis and characterization of 5,8,11,14-Eicosatetraenamide,N-[2-(phosphonooxy)ethyl]-, (5Z,8Z,11Z,14Z)- involve advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. These methods ensure the purity and structural integrity of the compound, which is essential for its application in preclinical and clinical research. The compound's CAS No. 183323-26-4 serves as a unique identifier, facilitating its tracking in global chemical databases and regulatory frameworks.

In the context of current research trends, 5,8,11,14-Eicosatetraenamide,N-[2-(phosphonooxy)ethyl]-, (5Z,8Z,11Z,14Z)- is being investigated for its potential role in neurodegenerative diseases such as Alzheimer's and Parkinson's. Its ability to cross the blood-brain barrier (BBB) and modulate neuronal activity has positioned it as a key molecule in neuropharmacology. Additionally, its anti-inflammatory properties are being explored for conditions like rheumatoid arthritis and inflammatory bowel disease, aligning with the growing demand for novel anti-inflammatory agents.

The market for specialized lipid derivatives like 5,8,11,14-Eicosatetraenamide,N-[2-(phosphonooxy)ethyl]-, (5Z,8Z,11Z,14Z)- is expanding rapidly, driven by advancements in precision medicine and personalized therapeutics. Pharmaceutical companies are investing heavily in the development of lipid-based drugs, recognizing their potential to address unmet medical needs. The compound's unique chemical profile and biological activity make it a valuable asset in this evolving landscape.

From a regulatory perspective, 5,8,11,14-Eicosatetraenamide,N-[2-(phosphonooxy)ethyl]-, (5Z,8Z,11Z,14Z)- is subject to stringent quality control measures to ensure its safety and efficacy. Compliance with guidelines from organizations like the Food and Drug Administration (FDA) and the European Medicines Agency (EMA) is paramount for its successful translation into clinical use. Researchers and manufacturers must adhere to Good Laboratory Practices (GLP) and Good Manufacturing Practices (GMP) to maintain the highest standards of product quality.

In summary, 5,8,11,14-Eicosatetraenamide,N-[2-(phosphonooxy)ethyl]-, (5Z,8Z,11Z,14Z)- (CAS No. 183323-26-4) represents a cutting-edge compound with vast potential in biomedical research and therapeutic development. Its unique structure, combined with its multifaceted biological activities, positions it at the forefront of innovation in lipid science. As research continues to uncover its mechanisms and applications, this compound is poised to make significant contributions to the fields of medicine and biotechnology.